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Compound of Interest

Compound Name: MAO-B-IN-35

Cat. No.: B13436392 Get Quote

For Research Use Only. This document provides critical safety and logistical information for

researchers, scientists, and drug development professionals handling MAO-B-IN-35.

Adherence to these guidelines is essential for ensuring laboratory safety and preventing

potential exposure. MAO-B-IN-35 is a potent, selective, and reversible monoamine oxidase B

(MAO-B) inhibitor.[1] Due to its potent biological activity, caution should be exercised at all

times.

Immediate Safety Protocols
In the event of exposure or spillage, immediate action is crucial. All personnel handling this

compound must be familiar with the location and use of emergency equipment, including safety

showers, eyewash stations, and spill kits.

Exposure Response:
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Exposure Route Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing and

shoes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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Spill Type Containment and Cleanup Procedure

Solid Spill

Gently cover the spill with an absorbent material

(e.g., vermiculite, sand, or earth) to avoid

generating dust. Scoop the material into a

labeled, sealed container for hazardous waste.

Clean the spill area with a suitable solvent, and

collect the cleaning materials as hazardous

waste. Ventilate the area.

Liquid Spill

Absorb the spill with an inert material (e.g., dry

sand, vermiculite, or absorbent pads). Place the

contaminated material into a labeled, sealed

container for hazardous waste. Clean the spill

area thoroughly with a suitable solvent,

collecting all cleaning materials for proper

disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against exposure. The following table

outlines the minimum PPE requirements for various procedures involving MAO-B-IN-35.
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Procedure Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Weighing (Solid

Form)

Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

N95 or P100

respirator in a

ventilated

enclosure

Dissolving &

Handling

Solutions

Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

Required if not

performed in a

certified chemical

fume hood

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

gloves

Chemical-

resistant

disposable gown

over laboratory

coat

N95 or P100

respirator

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage.

Store MAO-B-IN-35 in a cool, dry, and well-ventilated area away from incompatible

materials.[2]

Keep the container tightly closed and clearly labeled.

For long-term storage of solutions, refer to supplier recommendations, which often suggest

storage at -20°C or -80°C.[2][3]
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2. Weighing the Solid Compound:

All weighing activities must be conducted within a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Wear appropriate PPE, including double gloves, a disposable gown, and an N95 or P100

respirator.[2]

Use a dedicated, clean spatula and weighing paper.

Carefully transfer the desired amount of the compound, avoiding the generation of dust.

Immediately clean any residual powder from the spatula and weighing area with a damp

cloth or towel, and dispose of it as hazardous waste.

3. Dissolving the Compound:

All dissolution procedures should be performed inside a certified chemical fume hood.

Add the solvent to the vessel containing the pre-weighed MAO-B-IN-35 to minimize the risk

of dust generation.

Ensure the container is securely capped before mixing or vortexing.

Disposal Plan
Proper disposal of MAO-B-IN-35 and any contaminated materials is crucial to prevent

environmental contamination and potential exposure.

Solid Waste: All disposable items that have come into contact with MAO-B-IN-35, such as

gloves, weighing papers, and pipette tips, must be placed in a designated and clearly labeled

hazardous waste container.[2]

Liquid Waste: Unused solutions of MAO-B-IN-35 should be collected in a dedicated, sealed,

and appropriately labeled hazardous waste container. Do not mix with other waste streams

unless explicitly permitted by your institution's environmental health and safety guidelines.[2]
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Sharps: Any needles or syringes used for handling MAO-B-IN-35 solutions must be disposed

of in a designated sharps container for hazardous chemical waste.[2]

Decontamination: All non-disposable equipment, such as glassware and spatulas, must be

thoroughly decontaminated by rinsing with a suitable solvent. The rinseate should be

collected as hazardous liquid waste.[2]

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's environmental health and safety department for specific guidance on

hazardous waste disposal.[4]

Diagrams
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Workflow for Safe Handling of MAO-B-IN-35
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Caption: A workflow diagram illustrating the key stages for the safe handling of MAO-B-IN-35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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